Cas no 1006453-53-7 (1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• CAS No: 1006453-53-7
• MF: C₁₈H₁₅FN₂O
• MW: 294.322907686234
• MDL: MFCD03422382
• CID: 3058993
• PubChem ID: 19616886
• Update Time: 2025-09-23

1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-3-(p-tolyl)-1H-pyrazole-4-carbaldehyde
• 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• 1-[(4-fluorophenyl)methyl]-3-(p-tolyl)pyrazole-4-carbaldehyde
• AKOS000308616
• Z1117906855
• 1-[(4-fluorophenyl)methyl]-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• BBL039702
• 1006453-53-7
• EN300-228647
• 1-[(4-fluorophenyl)methyl]-3-(4-methylphenyl)pyrazole-4-carbaldehyde
• 1-(4-fluorobenzyl)-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde
• STK349162
• GQB45353

• MDL： MFCD03422382
• Inchi： 1S/C18H15FN2O/c1-13-2-6-15(7-3-13)18-16(12-22)11-21(20-18)10-14-4-8-17(19)9-5-14/h2-9,11-12H,10H2,1H3
• InChI Key： PSXXMZYCWYDYIA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=C(C=O)C(C2C=CC(C)=CC=2)=N1

Computed Properties

• Exact Mass: 294.11684127Da
• Monoisotopic Mass: 294.11684127Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

Comprehensive Overview of 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1006453-53-7)

1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1006453-53-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and material science. This compound, characterized by its unique pyrazole core and fluorophenyl and methylphenyl substituents, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Its molecular structure, which includes a carbaldehyde functional group, makes it particularly valuable for further derivatization and customization.

In recent years, the demand for pyrazole-based compounds has surged due to their broad-spectrum biological activities. Researchers and pharmaceutical companies are increasingly exploring 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde for its potential applications in drug discovery. The compound's ability to act as a precursor for heterocyclic scaffolds has made it a focal point in the development of novel therapeutics targeting inflammation, cancer, and infectious diseases. This aligns with the growing trend of personalized medicine and the search for small-molecule inhibitors with high specificity and efficacy.

From a synthetic chemistry perspective, the compound's CAS No. 1006453-53-7 is often referenced in patents and academic publications, highlighting its role in multi-step organic synthesis. Its fluorinated aromatic ring enhances its stability and bioavailability, making it a preferred choice for researchers working on structure-activity relationship (SAR) studies. Additionally, the methylphenyl group contributes to the compound's lipophilicity, which is crucial for optimizing drug-like properties.

The rise of green chemistry and sustainable practices has also influenced the synthesis and application of 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde. Innovations in catalytic methods and solvent-free reactions are being explored to minimize environmental impact while maintaining high yields. This resonates with the global push for eco-friendly chemical processes and the reduction of hazardous waste in industrial settings.

Another area of interest is the compound's potential in material science. Its aromatic and heterocyclic structure makes it a candidate for designing organic semiconductors and photovoltaic materials. As the world shifts toward renewable energy, the exploration of such compounds for energy storage and light-emitting diodes (LEDs) has become a hot topic. Researchers are investigating how modifications to the pyrazole ring can enhance electronic properties and device performance.

For those searching for CAS No. 1006453-53-7 suppliers or 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde synthesis methods, it is essential to consider purity, scalability, and regulatory compliance. The compound is typically available in research-grade quantities, and its handling requires adherence to standard laboratory safety protocols. Questions like "What are the applications of pyrazole derivatives?" or "How to optimize the yield of 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde?" are frequently encountered in academic and industrial forums.

In summary, 1-(4-fluorophenyl)methyl-3-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (CAS No. 1006453-53-7) represents a cutting-edge compound with diverse applications across multiple scientific disciplines. Its relevance in drug development, green chemistry, and advanced materials underscores its importance in contemporary research. As innovation continues to drive the chemical and pharmaceutical industries, this compound is poised to play a pivotal role in shaping future breakthroughs.